Cas no 2229429-29-0 (2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol)

• Product Name: 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol
• CAS No: 2229429-29-0
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6000930
• PubChem ID: 165637776
• Update Time: 2025-05-30

2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2229429-29-0
• 2-[1-(aminooxy)propan-2-yl]-6-chlorophenol
• EN300-1991726
• 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol

• Inchi： 1S/C9H12ClNO2/c1-6(5-13-11)7-3-2-4-8(10)9(7)12/h2-4,6,12H,5,11H2,1H3
• InChI Key： SSPWQTZWIYBKIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(C)CON

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol

2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol: A Comprehensive Overview

The compound 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol (CAS No. 2229429-29-0) is a chemically synthesized organic compound with a unique structure that combines phenolic and aminooxy functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The aminooxy group attached to the propane moiety introduces interesting chemical properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of phenolic compounds in biological systems, particularly their antioxidant and anti-inflammatory properties. The presence of the 6-chloro substituent in this compound adds another layer of complexity, potentially influencing its reactivity and bioavailability. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, with a focus on optimizing yield and purity.

The aminooxy group in 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol plays a crucial role in its reactivity. This group can act as a nucleophile in certain reactions, enabling the formation of stable intermediates that are valuable in organic synthesis. For instance, the compound has been used as a precursor in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators. Its ability to undergo multiple reaction pathways makes it a valuable tool in drug discovery.

In terms of physical properties, 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (phenolic -OH and aminooxy -O-NH₂ groups) and hydrophobic (chlorine substituent) moieties. This balance of solubility is advantageous for its use in biological assays, where both aqueous and organic phases are often involved.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol, providing insights into its reactivity and potential interactions with biological targets. These studies have revealed that the aminooxy group contributes significantly to the compound's ability to form hydrogen bonds, which is critical for its interaction with proteins and other biomolecules.

The application of 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol extends beyond pharmaceuticals. In materials science, it has been explored as a component in polymerizable systems due to its ability to participate in cross-linking reactions. This property opens up new possibilities for its use in creating advanced materials with tailored mechanical and thermal properties.

In conclusion, 2-[1-(Aminooxy)propan-2-yl]-6-chlorophenol (CAS No. 2229429-29-0) is a multifaceted compound with promising applications across various scientific disciplines. Its unique combination of functional groups and reactivity makes it an invaluable tool for researchers seeking to develop novel compounds with specific biological or material properties.